Cas no 804491-78-9 (N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 804491-78-9
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 5681587
• PubChem ID: 2679064
• Update Time: 2025-05-23

N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-methylsulfanylpyridine-3-carboxamide
• N-(2,4-dimethylphenyl)-2-(methylthio)nicotinamide
• Z27801890
• 804491-78-9
• AKOS002122548
• SR-01000077685-1
• EN300-26583695
• SR-01000077685
• N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C15H16N2OS/c1-10-6-7-13(11(2)9-10)17-14(18)12-5-4-8-16-15(12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： SDARTFQVJQVVLZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

N-(2,4-Dimethylphenyl)-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 804491-78-9, known as N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a methylsulfanyl group and a carboxamide substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide in the development of novel pharmaceutical agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the creation of drugs for treating various diseases. For instance, investigations into its antioxidant properties have shown promising results, suggesting its potential use in combating oxidative stress-related conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediate compounds and the subsequent coupling reactions to form the final product. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. These advancements have made N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide more accessible for further research and development.

In terms of its structural features, the pyridine ring serves as a central framework, while the methylsulfanyl group contributes to the molecule's stability and reactivity. The carboxamide group, on the other hand, plays a crucial role in enhancing the compound's solubility and bioavailability. These attributes make it an ideal candidate for exploring its pharmacokinetic properties in preclinical studies.

Recent research has also explored the toxicological profile of this compound. Studies conducted in vitro and in vivo have demonstrated that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in drug development. Additionally, investigations into its metabolism have provided insights into how it is processed within biological systems, further supporting its suitability as a drug candidate.

The application of N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide extends beyond pharmacology. Its unique chemical properties make it a valuable tool in organic synthesis and materials science. For example, it has been utilized as an intermediate in the synthesis of more complex molecules with diverse functionalities.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential in other areas such as agrochemicals and industrial catalysts. The versatility of N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide ensures that it will remain a topic of interest for scientists across various disciplines.

In conclusion, N-(2,4-dimethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 804491-78-9) is a remarkable compound with a wide range of applications and promising prospects for future innovations. Its unique structure and chemical properties continue to drive research aimed at unlocking its full potential in medicine and beyond.